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Compound of Interest

Compound Name: 5-Bromo-2-phenyloxazole

Cat. No.: B1271533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical overview of 5-Bromo-2-phenyloxazole, a

halogenated heterocyclic compound. It covers its molecular structure, physicochemical

properties, synthesis, spectroscopic characterization, and safety information, compiled to serve

as a vital resource for professionals in chemical research and pharmaceutical development.

Molecular Structure and Properties
5-Bromo-2-phenyloxazole belongs to the oxazole family, a class of five-membered

heterocyclic aromatic compounds containing one oxygen and one nitrogen atom. The presence

of a phenyl group at the 2-position and a bromine atom at the 5-position defines its unique

chemical characteristics and potential for further functionalization.

Caption: Molecular structure of 5-Bromo-2-phenyloxazole.
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Identifier Value Reference

IUPAC Name
5-bromo-2-phenyl-1,3-
oxazole

[1]

CAS Number 92629-11-3 [1][2][3]

Molecular Formula C₉H₆BrNO [1][2][3]

Canonical SMILES
C1=CC=C(C=C1)C2=NC=C(O

2)Br
[2][4]

InChI Key
MSXVETKZQOUBNB-

UHFFFAOYSA-N
[1][2]

| MDL Number | MFCD00466256 |[4] |

Table 2: Physicochemical Properties

Property Value Reference

Molecular Weight 224.05 g/mol [3]

Exact Mass 222.96328 Da [1][2]

Physical Form Solid

Density 1.5 ± 0.1 g/cm³ [1]

Boiling Point 308.3°C at 760 mmHg [1]

Flash Point 140.2 ± 25.7 °C [1]

XLogP3 3.0 [1]

Purity ≥95%

| Storage | Refrigerator (2-8°C), Inert atmosphere |[4] |

Synthesis and Characterization Workflow
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The synthesis of substituted oxazoles can be achieved through various established methods,

such as the Robinson-Gabriel synthesis or the Erlenmeyer-Plöchl azlactone synthesis.[5][6] For

5-Bromo-2-phenyloxazole, a common laboratory-scale approach involves the bromination of

a 2-phenyloxazole precursor. Post-synthesis, a standard workflow of purification and

spectroscopic analysis is employed to confirm the structure and purity of the final compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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